Cas no 2680674-66-0 (2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid)

• Product Name: 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid
• CAS No: 2680674-66-0
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 5646667
• PubChem ID: 165913352
• Update Time: 2025-06-09

2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(2,2,2-trifluoroacetamido)methyl]-1H-1,2,4-triazol-1-yl}acetic acid
• 2680674-66-0
• EN300-28279055
• 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)6(17)11-1-4-12-3-14(13-4)2-5(15)16/h3H,1-2H2,(H,11,17)(H,15,16)
• InChI Key： OPXWCTWUXBMIJM-UHFFFAOYSA-N
• SMILES： FC(C(NCC1N=CN(CC(=O)O)N=1)=O)(F)F

Computed Properties

• Exact Mass: 252.04702458g/mol
• Monoisotopic Mass: 252.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.1Ų

Additional information on 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid

Recent Advances in the Study of 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid (CAS: 2680674-66-0)

The compound 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid (CAS: 2680674-66-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. The presence of the 1,2,4-triazole moiety, coupled with the trifluoroacetamido group, imparts distinct electronic and steric properties that enhance its interaction with biological targets. Researchers have successfully synthesized this compound using a multi-step protocol involving the condensation of 1,2,4-triazole derivatives with trifluoroacetic anhydride, followed by functionalization with acetic acid derivatives.

In vitro studies have demonstrated that 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid exhibits promising inhibitory activity against a range of enzymes, including kinases and proteases. Notably, its ability to modulate the activity of specific kinases involved in inflammatory pathways has positioned it as a potential candidate for the development of anti-inflammatory agents. Molecular docking simulations have further elucidated its binding mode, revealing key interactions with active site residues.

Beyond its enzymatic inhibition, this compound has also shown potential in antimicrobial applications. Preliminary screening against bacterial and fungal strains indicated moderate to strong activity, particularly against Gram-positive bacteria. Researchers attribute this effect to the compound's ability to disrupt cell wall synthesis, a mechanism supported by electron microscopy studies.

The pharmacokinetic profile of 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid has been investigated in rodent models, revealing favorable absorption and distribution characteristics. However, its metabolic stability requires further optimization, as rapid clearance was observed in hepatic microsome assays. Current efforts are focused on structural modifications to improve metabolic stability while retaining biological activity.

In conclusion, 2-{3-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazol-1-yl}acetic acid represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to explore its applications in targeted drug delivery systems and combination therapies. The compound's unique structural features continue to inspire novel synthetic approaches and biological investigations in the chemical biology and pharmaceutical sciences.